Cas no 6922-55-0 (2-(hydroxymethyl)-2-methylbutanoic acid)

• Product Name: 2-(hydroxymethyl)-2-methylbutanoic acid
• CAS No: 6922-55-0
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD19228612
• CID: 1733512
• PubChem ID: 22728753
• Update Time: 2025-04-21

2-(hydroxymethyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(hydroxymethyl)-2-methyl-
• 2-(hydroxymethyl)-2-methylbutanoic acid
• SCHEMBL4905958
• AKOS006376664
• 2-(hydroxymethyl)-2-methylbutanoicacid
• EN300-249179
• 6922-55-0

• MDL： MFCD19228612
• Inchi： 1S/C6H12O3/c1-3-6(2,4-7)5(8)9/h7H,3-4H2,1-2H3,(H,8,9)
• InChI Key： XSEPYPDPHNTXBX-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 132.079
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids